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Compound of Interest

Compound Name: (2-Chloroethoxy)benzene

Cat. No.: B016413 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of (2-Chloroethoxy)benzene in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant use of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for (2-Chloroethoxy)benzene is presented below for

easy reference.

Property Value

CAS Number 622-86-6[1][2][3]

Molecular Formula C₈H₉ClO[2][3]

Molecular Weight 156.61 g/mol [2][3]

Appearance Not specified, likely a liquid

Boiling Point 97-98 °C at 15 mmHg[3]

Density 1.129 g/mL at 25 °C[3]

Flash Point 101 °C[2]

Vapor Pressure 0.3 ± 0.4 mmHg at 25°C
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Hazard Identification and Personal Protective Equipment
(PPE)
(2-Chloroethoxy)benzene is classified as a combustible liquid and can cause skin, eye, and

respiratory irritation.[2][4][5] Adherence to proper PPE protocols is mandatory to minimize

exposure and ensure personal safety.
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Equipment Specifications and Recommendations

Hand Protection

For Incidental Contact/Splashes: Use

disposable nitrile gloves with a minimum

thickness of 5 mil. Immediately remove and

replace gloves upon any contact with the

chemical.[6] Nitrile has shown poor to fair

resistance against similar aromatic and

halogenated hydrocarbons like benzene and

chlorobenzene, making it suitable only for brief,

incidental contact.[1][6] For Extended

Use/Immersion: For prolonged handling,

consider more resistant gloves such as Viton®

or SilverShield®/4H®. It is crucial to consult the

glove manufacturer's specific chemical

resistance data.[7] Always inspect gloves for

any signs of degradation before use.[2]

Eye and Face Protection

Wear chemical safety goggles that provide a

complete seal around the eyes.[4][5] If there is a

significant risk of splashing, a full-face shield

must be worn in addition to safety goggles.[4][6]

Respiratory Protection

All handling of (2-Chloroethoxy)benzene should

be conducted within a certified chemical fume

hood to minimize inhalation exposure.[4] If work

outside of a fume hood is unavoidable, a

NIOSH-approved air-purifying respirator with

organic vapor cartridges is required.[4] A proper

fit test is necessary before using a respirator.

Skin and Body Protection

Wear a flame-resistant lab coat. For procedures

with a higher risk of splashes or spills, chemical-

resistant coveralls or an apron should be worn.

[4][5] Do not wear shorts or open-toed shoes;

full-length pants and closed-toe, chemical-

resistant footwear are required.[8]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of (2-
Chloroethoxy)benzene.

1. Preparation and Engineering Controls:

Ensure that a certified chemical fume hood is operational before beginning any work.[4]

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.[4]

Clear the work area of any unnecessary equipment or materials to minimize clutter and

potential for spills.

Keep (2-Chloroethoxy)benzene away from heat, sparks, open flames, and other ignition

sources as it is a combustible liquid.[4][5]

Ensure all containers are properly labeled and sealed when not in use.[9]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above before handling the chemical. This

includes the appropriate gloves, eye and face protection, and lab coat.

3. Chemical Handling:

Conduct all transfers, weighing, and other manipulations of (2-Chloroethoxy)benzene
inside a chemical fume hood.[4]

Use compatible and non-reactive equipment (e.g., glass, stainless steel).

When transferring, pour slowly and carefully to avoid splashing.

Keep containers sealed when not actively in use to prevent the release of vapors.[4]

4. Post-Handling and Decontamination:
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After handling, decontaminate all surfaces and equipment using an appropriate solvent and

then wash with soap and water.

Properly doff PPE, removing gloves last by peeling them off without touching the outer

surface.

Wash hands thoroughly with soap and water after removing PPE.[4]

Disposal Plan
All waste containing (2-Chloroethoxy)benzene must be treated as hazardous waste and

disposed of according to institutional and local regulations.

1. Waste Segregation and Collection:

Do not mix (2-Chloroethoxy)benzene waste with other waste streams unless compatibility

has been confirmed.

Collect all liquid and solid waste contaminated with (2-Chloroethoxy)benzene in a

designated, properly labeled hazardous waste container.[9]

The container must be made of a compatible material and have a secure, tight-fitting lid.[9]

The label must clearly state "HAZARDOUS WASTE" and list (2-Chloroethoxy)benzene as

a constituent.[9]

2. Spill Management:

In the event of a small spill inside a fume hood, absorb the material with a non-combustible

absorbent such as vermiculite, sand, or earth.[4]

Collect the absorbent material using non-sparking tools and place it in the designated

hazardous waste container.[4]

For larger spills, evacuate the area and contact the institutional environmental health and

safety department immediately.

3. Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/product/b016413?utm_src=pdf-body
https://www.benchchem.com/product/b016413?utm_src=pdf-body
https://www.benchchem.com/product/b016413?utm_src=pdf-body
https://www.chemsrc.com/en/cas/614-72-2_244223.html
https://www.chemsrc.com/en/cas/614-72-2_244223.html
https://www.benchchem.com/product/b016413?utm_src=pdf-body
https://www.chemsrc.com/en/cas/614-72-2_244223.html
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed hazardous waste container in a designated satellite accumulation area.

Arrange for the pickup and disposal of the hazardous waste through a licensed waste

disposal contractor.[4]

Under no circumstances should (2-Chloroethoxy)benzene or its waste be disposed of down

the drain.

Workflow for Safe Handling of (2-
Chloroethoxy)benzene
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Safe Handling Workflow for (2-Chloroethoxy)benzene

Preparation
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Caption: A logical workflow for the safe handling of (2-Chloroethoxy)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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